Cas no 2229442-09-3 (3-(2,3-difluorophenyl)-2-methoxypropanoic acid)

• Product Name: 3-(2,3-difluorophenyl)-2-methoxypropanoic acid
• CAS No: 2229442-09-3
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 5867643
• PubChem ID: 165682684
• Update Time: 2025-06-25

3-(2,3-difluorophenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-difluorophenyl)-2-methoxypropanoic acid
• 2229442-09-3
• EN300-1795563

• Inchi： 1S/C10H10F2O3/c1-15-8(10(13)14)5-6-3-2-4-7(11)9(6)12/h2-4,8H,5H2,1H3,(H,13,14)
• InChI Key： PXCUEIRCILFLSC-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CC(C(=O)O)OC)F

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2,3-difluorophenyl)-2-methoxypropanoic acid

Introduction to 3-(2,3-difluorophenyl)-2-methoxypropanoic acid (CAS No. 2229442-09-3)

3-(2,3-difluorophenyl)-2-methoxypropanoic acid, identified by the CAS number 2229442-09-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a 2,3-difluorophenyl group and a methoxypropanoic acid moiety. These structural components contribute to its distinct chemical properties and potential biological activities, making it a subject of interest for further exploration in medicinal chemistry.

The 2,3-difluorophenyl group is a key feature of this compound, influencing its electronic distribution and reactivity. Fluorine atoms are known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules due to their electronegativity and ability to affect hydrogen bonding. In the context of drug design, the presence of fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and influence the overall efficacy of a drug candidate. The methoxypropanoic acid moiety, on the other hand, introduces a carboxylic acid functionality along with an ether linkage, which can participate in various chemical reactions and interactions within biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 3-(2,3-difluorophenyl)-2-methoxypropanoic acid with biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. For instance, preliminary computational studies have indicated that this molecule could interact with cyclooxygenase (COX) enzymes, which are key players in the synthesis of pro-inflammatory mediators such as prostaglandins. By modulating the activity of these enzymes, 3-(2,3-difluorophenyl)-2-methoxypropanoic acid may offer therapeutic potential in conditions characterized by inflammation.

In addition to its potential anti-inflammatory properties, the structural features of 3-(2,3-difluorophenyl)-2-methoxypropanoic acid make it a valuable scaffold for further derivatization and optimization. The presence of both a carboxylic acid and a methoxy group provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. For example, introducing additional functional groups or altering the substitution pattern on the phenyl ring could lead to compounds with enhanced selectivity or improved pharmacokinetic profiles. Such modifications are crucial in drug development pipelines, where achieving the right balance between efficacy and safety is paramount.

The synthesis of 3-(2,3-difluorophenyl)-2-methoxypropanoic acid presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as fluorination reactions and cross-coupling reactions have been refined over the years, enabling chemists to construct complex molecular frameworks with high precision. These advancements not only facilitate the production of 3-(2,3-difluorophenyl)-2-methoxypropanoic acid but also open up possibilities for synthesizing related analogs with tailored properties.

From a regulatory perspective, compounds like 3-(2,3-difluorophenyl)-2-methoxypropanoic acid must undergo rigorous testing to ensure their safety and efficacy before they can be considered for clinical use. This involves comprehensive pharmacological studies, including in vitro assays to evaluate cytotoxicity and enzyme inhibition, as well as in vivo experiments to assess pharmacokinetics and potential side effects. The data generated from these studies are crucial for determining whether a compound is suitable for further development into a therapeutic agent.

The growing interest in fluorinated compounds stems from their widespread use in pharmaceuticals due to their ability to enhance drug properties. Fluorine atoms can increase lipophilicity, improve metabolic stability by resisting hydrolysis at acidic pH levels, and enhance binding affinity through various non-covalent interactions. These attributes make fluorinated molecules attractive candidates for drug development. The specific combination of structural features found in 3-(2,3-difluorophenyl)-2-methoxypropanoic acid positions it as a promising candidate for further investigation in this area.

Future research directions for 3-(2,3-difluorophenyl)-2-methoxypropanoic acid may include exploring its potential applications in other therapeutic areas beyond inflammation control. For example, its interaction with other biological targets such as kinases or nuclear receptors could be investigated to uncover novel mechanisms of action. Additionally, studying how different substituents on the phenyl ring influence its biological activity could provide insights into structure-activity relationships (SAR), guiding the design of more effective derivatives.

In conclusion, 3-(2 3difluoro pheny l) 22meth oxypro pan oic ac id (CAS No 222944209 33) is aan important organic compound with significant potential in pharmaceutical research Its unique structural features make it a valuable scaffold for drug development particularly in modulating inflammatory pathways Further exploration into its synthesis biology and therapeutic applications will likely yield promising results contributing to advancements in medicinal chemistry